![molecular formula C11H13N3S B7470940 4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine](/img/structure/B7470940.png)
4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine
Overview
Description
4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential use in developing new drugs. This compound belongs to the class of thienopyrimidines and has been studied for its various pharmacological properties.
Mechanism of Action
The mechanism of action of 4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine is not fully understood. However, it has been proposed that the compound may act by inhibiting certain enzymes or receptors involved in various physiological processes.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine in lab experiments is its potential to exhibit various pharmacological properties. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to develop drugs based on this compound.
Future Directions
There are several future directions for research on 4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine. One direction is to further investigate its mechanism of action and identify potential targets for drug development. Another direction is to study its potential use in treating various diseases, such as cancer and viral infections. Additionally, further studies may be needed to determine its toxicity and potential side effects.
Synthesis Methods
The synthesis of 4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine involves the reaction of 2-aminothiophene-3-carboxylic acid with ethyl acetoacetate to form the corresponding ethyl ester. This ester is then reacted with hydrazine hydrate to obtain the corresponding hydrazide. The hydrazide is then treated with sodium hydroxide and 1,2-dibromoethane to yield the desired product.
Scientific Research Applications
4-(Azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine has been extensively studied for its potential use in developing new drugs. It has been shown to exhibit various pharmacological properties, including anti-inflammatory, anti-cancer, and anti-viral activities.
Properties
IUPAC Name |
4-(azetidin-1-yl)-6-ethylthieno[2,3-d]pyrimidine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3S/c1-2-8-6-9-10(14-4-3-5-14)12-7-13-11(9)15-8/h6-7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTLWVLOIUXGSJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(N=CN=C2S1)N3CCC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(1,2-Dihydroimidazo[1,2-a]benzimidazol-3-yl)-2-methylpropan-1-one](/img/structure/B7470863.png)
![[4-Ethyl-1-(4-propan-2-ylanilino)cyclohexyl]phosphonic acid](/img/structure/B7470891.png)
![3,4-dihydro-1H-isoquinolin-2-yl(imidazo[1,2-a]pyridin-2-yl)methanone](/img/structure/B7470904.png)
![N-methyl-N-[(4-methylphenyl)methyl]pyrimidin-2-amine](/img/structure/B7470919.png)
![3-propylspiro[1H-quinazoline-2,4'-thiane]-4-one](/img/structure/B7470926.png)
![3-cyclopropylspiro[1H-quinazoline-2,4'-thiane]-4-one](/img/structure/B7470949.png)
